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Compound of Interest

Compound Name: Einecs 262-556-2

cat. No.: B15179715

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical substance identified
by the European Inventory of Existing Commercial Chemical Substances (EINECS) number
262-556-2, including its various synonyms and associated identifiers.

Chemical Identification and Synonyms

The substance registered under EINECS 262-556-2 is a salt formed between guanidine and
4,4'-isopropylidenebis(2,6-dibromophenol). The stoichiometric ratio of this compound is 2:1,
meaning two molecules of guanidine are associated with one molecule of 4,4'-
isopropylidenebis(2,6-dibromophenol).

A critical aspect of chemical research and development is the accurate identification of
substances through their various nomenclature. The following table summarizes the known
synonyms and identifiers for EINECS 262-556-2.
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Identifier Type Identifier
EINECS Number 262-556-2
CAS Number 61007-67-8[1]

Guanidine, compound with 4,4'-

Chemical Name ) ) ) ]
isopropylidenebis(2,6-dibromophenol) (2:1)[1]

2,6-dibromo-4-[2-(3,5-dibromo-4-

Synonym -
hydroxyphenyl)propan-2-ylJphenol,guanidine[1]

Structural and Relational Overview

To visually represent the relationship between the primary identifiers of this substance, the
following diagram illustrates the connection between the EINECS number, the chemical name,

and its primary synonym.

Synonyms & Identifiers

Primary Identification

2,6-dibromo-4-[2-(3,5-dibromo-4-hydroxyphenyl)propan-2-yl]phenol,guanidine|

is Guanidine, compound with

EINECS 262-556-2 4,4"isopropylidenebis(2,6-dibromophenol) (2:1)

CAS: 61007-67-8

Click to download full resolution via product page

Caption: Relationship between EINECS 262-556-2 and its primary identifiers.

Experimental Protocols

Currently, detailed experimental protocols specifically citing EINECS 262-556-2 are not readily
available in public literature. Researchers interested in the experimental applications of this
substance would need to consult specialized chemical databases or literature focusing on
guanidine salts of halogenated bisphenols. The synthesis of such a compound would typically
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involve the reaction of 4,4'-isopropylidenebis(2,6-dibromophenol) with a guanidine base in a
suitable solvent system. Characterization would likely involve techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and elemental analysis
to confirm the structure and stoichiometry.

Signaling Pathways and Logical Relationships

Given the nature of the compound, a guanidinium salt of a brominated bisphenol, its biological
activity could be multifaceted. Brominated phenols are known for their potential as flame

retardants and have been investigated for their endocrine-disrupting activities. Guanidine and
its derivatives are known to interact with various biological targets, including ion channels and

enzymes.

The logical workflow for investigating the biological effects of this compound would be as

follows:
EINECS 262-556-2
In Vitro Assays In Vivo Studies
(e.g., receptor binding, enzyme inhibition) (e.g., animal models)

' J

Pharmacokinetic/
Pharmacodynamic (PK/PD) Modeling

>~/

Mechanism of Action Elucidation Toxicological Evaluation

Target Identification

Drug Development Potential
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Caption: A logical workflow for the biological investigation of EINECS 262-556-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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